Cas no 2177365-48-7 (N-({[3,3'-bipyridine]-5-yl}methyl)-5,6,7,8-tetrahydronaphthalene-2-sulfonamide)

• Product Name: N-({[3,3'-bipyridine]-5-yl}methyl)-5,6,7,8-tetrahydronaphthalene-2-sulfonamide
• CAS No: 2177365-48-7
• MF: C₂₁H₂₁N₃O₂S
• MW: 379.475343465805
• CID: 5340637
• Update Time: 2023-11-21

N-({[3,3'-bipyridine]-5-yl}methyl)-5,6,7,8-tetrahydronaphthalene-2-sulfonamide Chemical and Physical Properties

Names and Identifiers

• N-([3,3'-bipyridin]-5-ylmethyl)-5,6,7,8-tetrahydronaphthalene-2-sulfonamide
• N-[(5-pyridin-3-ylpyridin-3-yl)methyl]-5,6,7,8-tetrahydronaphthalene-2-sulfonamide
• N-({[3,3'-bipyridine]-5-yl}methyl)-5,6,7,8-tetrahydronaphthalene-2-sulfonamide

• Inchi： 1S/C21H21N3O2S/c25-27(26,21-8-7-17-4-1-2-5-18(17)11-21)24-13-16-10-20(15-23-12-16)19-6-3-9-22-14-19/h3,6-12,14-15,24H,1-2,4-5,13H2
• InChI Key： WEGRDBOADGRCEX-UHFFFAOYSA-N
• SMILES： S(C1C=CC2=C(C=1)CCCC2)(NCC1C=NC=C(C2C=NC=CC=2)C=1)(=O)=O

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 27
• Rotatable Bond Count: 5
• Complexity: 577
• XLogP3: 3.2
• Topological Polar Surface Area: 80.3